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Compound of Interest

Compound Name: Quinoline-4-carbaldehyde

Cat. No.: B127539 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical protocols for the handling and disposal of

Quinoline-4-carbaldehyde. Adherence to these procedures is essential for ensuring personal

safety and maintaining a secure laboratory environment. This guide offers detailed, step-by-

step instructions to address specific operational questions, establishing a foundation of trust in

safe laboratory practices.

Hazard Identification and Personal Protective
Equipment (PPE)
Quinoline-4-carbaldehyde is classified as a hazardous substance that can cause skin, eye,

and respiratory irritation.[1][2][3] Inhalation of the powder can also be harmful.[1] Therefore,

stringent adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Quinoline-4-carbaldehyde
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Protection Level Equipment Specifications & Rationale

Primary (Minimum

Requirement)
Safety Goggles

Must meet ANSI Z87.1

standard to protect against

chemical splashes and

airborne particles.

Nitrile Gloves

Provides good splash

protection against a range of

chemicals. For prolonged

handling, consider double-

gloving or using thicker,

chemical-resistant gloves such

as butyl rubber or Viton™.

Always inspect gloves for

integrity before use and

replace them immediately if

contaminated.[4]

Laboratory Coat

A flame-resistant lab coat with

a buttoned front is

recommended to protect skin

and clothing from spills.

Closed-toe Shoes

Shoes must fully cover the feet

to offer protection from

accidental spills.

Secondary (For Specific

Procedures)
Face Shield

Required when there is a

significant risk of splashes,

such as when handling larger

quantities or during vigorous

mixing.

Chemical-resistant Apron

Recommended for procedures

with a high potential for

splashing to provide an

additional layer of protection.

Respiratory Protection An N95 dust mask or a half-

mask respirator with a
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particulate filter should be

used when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely.[5]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Quinoline-4-carbaldehyde is critical to minimize exposure

risk. All handling of this compound should be performed in a well-ventilated area, preferably

within a certified chemical fume hood.[1]

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[6] The storage area should be clearly marked as

containing hazardous chemicals. Keep the container tightly closed when not in use.[2][7]

Weighing the Compound
Handling the solid powder presents a significant inhalation hazard. The following "tare method"

should be employed to minimize dust generation:[8][9]

Preparation: Don all required primary PPE.

Tare the Container: Place a labeled, sealable container (e.g., a vial with a screw cap) on the

analytical balance and tare it.

Aliquot in Fume Hood: Move the tared container and the stock bottle of Quinoline-4-
carbaldehyde into a chemical fume hood.
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Transfer: Carefully transfer the approximate desired amount of the powder from the stock

bottle to the tared container. Avoid creating dust clouds.

Seal: Securely close the lid of your container.

Decontaminate: Wipe the exterior of the container and the spatula with a damp cloth or

paper towel to remove any residual powder. Dispose of the wipe as hazardous waste.

Final Weighing: Return the sealed container to the balance to obtain the precise weight.

Prepare Solution in Fume Hood: Return to the fume hood to prepare your solution.

Experimental Use
Work Area: Always handle Quinoline-4-carbaldehyde within a chemical fume hood to

control exposure to dust and vapors.

Spill Containment: Have a spill kit readily accessible. For solid spills, avoid dry sweeping

which can generate dust.[6]

Avoid Contamination: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound, even if gloves were worn.[1]

Disposal Plan
Proper disposal of Quinoline-4-carbaldehyde and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: All solid waste contaminated with Quinoline-4-carbaldehyde, including used

weighing paper, contaminated paper towels, and disposable spatulas, must be collected in a

designated, labeled hazardous waste container.

Liquid Waste: Solutions containing Quinoline-4-carbaldehyde should be collected in a

separate, labeled hazardous waste container for liquid organic waste.
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Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be placed in a designated hazardous waste bag or container.

Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Quinoline-4-carbaldehyde."

Storage of Waste: Waste containers should be kept sealed and stored in a designated

satellite accumulation area within the laboratory.

Collection: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Do not dispose of Quinoline-4-
carbaldehyde down the drain or in the regular trash.[6]

Emergency Procedures
Table 2: Emergency Response for Quinoline-4-carbaldehyde Exposure
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. Seek medical attention.[1][2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

occurs, seek medical attention.[1][2][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

For small spills of solid material, carefully sweep

up the powder to avoid generating dust and

place it in a sealed, labeled container for

hazardous waste. For larger spills, or if you are

not trained to handle the spill, evacuate the area

and contact your institution's EHS department.

[10]

Quantitative Data
Table 3: Physical and Chemical Properties of Quinoline-4-carbaldehyde
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Property Value

CAS Number 4363-93-3[7]

Molecular Formula C₁₀H₇NO[3]

Molecular Weight 157.17 g/mol [3]

Appearance
Off-white to yellow-brown crystalline powder or

solid[7]

Melting Point 45-52 °C[5]

Boiling Point 123 °C at 4 mmHg[7]

Flash Point 113 °C[7]

Table 4: Occupational Exposure Limits for Quinoline (Parent Compound)

Organization Limit

AIHA (WEEL) TWA: 0.001 ppm[11]

Poland (MAC) 0.6 mg/m³[12]

Note: These values are for the parent compound, quinoline, and should be used as a

conservative reference for Quinoline-4-carbaldehyde in the absence of specific data.
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Caption: Workflow for the safe handling and disposal of Quinoline-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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